Cas no 1795604-94-2 (2-(4-chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide
• CAS No: 1795604-94-2
• MF: C₁₇H₁₆ClNO₃
• MW: 317.766843795776
• CID: 5468011
• Update Time: 2025-11-04

2-(4-chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide
• 2-(4-chlorophenoxy)-N-(2,3-dihydro-1-benzofuran-3-ylmethyl)acetamide

• Inchi： 1S/C17H16ClNO3/c18-13-5-7-14(8-6-13)21-11-17(20)19-9-12-10-22-16-4-2-1-3-15(12)16/h1-8,12H,9-11H2,(H,19,20)
• InChI Key： UUTXUVILWCGXAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1COC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 317.0818711 g/mol
• Monoisotopic Mass: 317.0818711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6
• Molecular Weight: 317.8

Additional information on 2-(4-chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide

2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide: A Comprehensive Overview

2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide (CAS No. 1795604-94-2) is a compound of significant interest in the field of medicinal chemistry due to its potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis

2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide is a complex organic molecule characterized by a 4-chlorophenoxy group and a 2,3-dihydrobenzofuran moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as 4-chlorophenol and 2,3-dihydrobenzofuran. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Pharmacological Properties

The pharmacological profile of 2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide has been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant properties, which contribute to its overall therapeutic potential.

Clinical Applications

The therapeutic potential of 2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide has been explored in various disease models. In preclinical studies, it has demonstrated efficacy in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Moreover, recent research has highlighted its potential in neurodegenerative disorders due to its ability to modulate neuroinflammation and protect against oxidative stress.

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide involves multiple pathways. It primarily acts by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. Additionally, it has been shown to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby reducing oxidative stress and cellular damage.

Current Research Trends

The ongoing research on 2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide is focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Recent studies have investigated the use of nanotechnology to enhance the bioavailability and target delivery of this compound. For instance, encapsulating the compound in liposomes or polymeric nanoparticles has shown promising results in improving its stability and efficacy.

Safety and Toxicity

The safety profile of 2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide is an important consideration for its clinical development. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further investigations are needed to fully understand its long-term safety and potential interactions with other drugs.

Conclusion

In conclusion, 2-(4-Chlorophenoxy)-N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]acetamide (CAS No. 1795604-94-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and neurodegeneration. As ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various diseases.